Cas no 1227596-46-4 (2-Amino-3-methylpyridine-4-carbaldehyde)

• Product Name: 2-Amino-3-methylpyridine-4-carbaldehyde
• CAS No: 1227596-46-4
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD16606212
• CID: 4579230
• PubChem ID: 119023999
• Update Time: 2025-05-20

2-Amino-3-methylpyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-methylisonicotinaldehyde
• 2-amino-3-methylpyridine-4-carbaldehyde
• 2-Amino-3-methylpyridine-4-carbaldehyde

• MDL： MFCD16606212
• Inchi： 1S/C7H8N2O/c1-5-6(4-10)2-3-9-7(5)8/h2-4H,1H3,(H2,8,9)
• InChI Key： HOPVRTRMJFARFA-UHFFFAOYSA-N
• SMILES： O=CC1C=CN=C(C=1C)N

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56

Additional information on 2-Amino-3-methylpyridine-4-carbaldehyde

Professional Introduction to 2-Amino-3-methylpyridine-4-carbaldehyde (CAS No: 1227596-46-4)

2-Amino-3-methylpyridine-4-carbaldehyde, with the chemical formula C₇H₈N₂O, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, making it a valuable asset in drug discovery and development pipelines. Its unique structural features, including an amino group at the 2-position, a methyl group at the 3-position, and an aldehyde functionality at the 4-position, contribute to its reactivity and utility in organic synthesis.

The aldehyde group in 2-amino-3-methylpyridine-4-carbaldehyde is particularly noteworthy, as it allows for further functionalization through condensation reactions, such as Schiff base formation, which is widely employed in medicinal chemistry to generate novel compounds with potential therapeutic applications. Additionally, the presence of both amino and methyl substituents enhances the compound's ability to participate in various chemical transformations, including nucleophilic addition and cyclization reactions.

Recent advancements in synthetic methodologies have highlighted the importance of 2-amino-3-methylpyridine-4-carbaldehyde as a building block for complex molecular architectures. For instance, studies have demonstrated its utility in constructing pyridine-based scaffolds that mimic natural products and bioactive peptides. These scaffolds have shown promise in targeting various biological pathways, including enzyme inhibition and receptor binding. The compound's structural flexibility allows researchers to fine-tune its properties by introducing additional substituents or modifying existing ones, thereby tailoring its pharmacological profile to specific therapeutic needs.

In the realm of drug discovery, 2-amino-3-methylpyridine-4-carbaldehyde has been incorporated into libraries of small molecules designed for high-throughput screening (HTS). The aldehyde moiety facilitates easy derivatization into diverse pharmacophores, enabling the identification of lead compounds with enhanced potency and selectivity. Moreover, computational modeling studies have suggested that derivatives of this compound exhibit favorable physicochemical properties, such as solubility and metabolic stability, which are critical for successful drug development.

One particularly intriguing application of 2-amino-3-methylpyridine-4-carbaldehyde is in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. The compound's ability to act as a ligand for transition metals has been explored in creating materials with tailored electronic and optical properties. These materials find applications in catalysis, gas storage, and even luminescent sensors. The versatility of 2-amino-3-methylpyridine-4-carbaldehyde in this context underscores its significance beyond traditional pharmaceutical intermediates.

From a synthetic chemistry perspective, 2-amino-3-methylpyridine-4-carbaldehyde offers a streamlined approach to accessing more complex pyridine derivatives. Recent reports have described efficient multi-step syntheses that leverage this intermediate to produce structurally diverse compounds with minimal purification steps. Such methodologies align with the growing emphasis on green chemistry principles, where atom economy and minimal waste generation are prioritized. The compound's compatibility with continuous flow chemistry further enhances its appeal for large-scale production.

The biological activity of 2-amino-3-methylpyridine-4-carbaldehyde and its derivatives has been extensively studied across multiple therapeutic areas. Notably, research has indicated potential anti-inflammatory effects through modulation of cytokine production pathways. Additionally, derivatives of this compound have demonstrated inhibitory activity against certain enzymes implicated in metabolic disorders. These findings highlight its broad applicability in addressing diverse health challenges.

In conclusion,2-Amino-3-methylpyridine-4-carbaldehyde (CAS No: 1227596-46-4) stands as a cornerstone intermediate in modern chemical synthesis and pharmaceutical research. Its unique structural attributes enable a wide range of functionalizations, making it indispensable for constructing biologically relevant molecules. As research continues to uncover new synthetic strategies and applications,this compound will undoubtedly remain at the forefront of innovation in medicinal chemistry and materials science.